Cas no 3899-65-8 (1-Chloro-4,5-dimethoxy-2-nitrobenzene)

1-Chloro-4,5-dimethoxy-2-nitrobenzene structure
3899-65-8 structure
Product Name:1-Chloro-4,5-dimethoxy-2-nitrobenzene
CAS No:3899-65-8
MF:C8H8ClNO4
MW:217.606421470642
CID:293410
PubChem ID:12321273
Update Time:2025-04-19

1-Chloro-4,5-dimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4,5-dimethoxy-2-nitrobenzene
    • 1-CHLORO-4,5-DIMETHOXY-2-NITRO-BENZENE
    • Benzene, 1-chloro-4,5-dimethoxy-2-nitro-
    • 1-Chlor-4,5-dimethoxy-2-nitro-benzol
    • 1-chloranyl-4,5-dimethoxy-2-nitro-benzene
    • 2-chloro-4,5-dimethoxynitrobenzene
    • 3,4-dimethoxy-6-nitrochlorobenzene
    • 4-chloro-5-nitroveratrole
    • 5-Chlor-4-nitro-veratrol
    • A824369
    • AG-F-37695
    • CTK4I0801
    • FT-0686814
    • SureCN3103536
    • Benzene,1-chloro-4,5-dimethoxy-2-nitro-
    • 3899-65-8
    • 4,5-dimethoxy 2-nitro chlorobenzene
    • CPADFRBFGBIDQD-UHFFFAOYSA-N
    • CS-0358132
    • DTXSID10488592
    • SCHEMBL3103536
    • AKOS009253387
    • Inchi: 1S/C8H8ClNO4/c1-13-7-3-5(9)6(10(11)12)4-8(7)14-2/h3-4H,1-2H3
    • InChI Key: CPADFRBFGBIDQD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1[N+](=O)[O-])OC)OC

Computed Properties

  • Exact Mass: 217.01424
  • Monoisotopic Mass: 217.0141854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • Density: 1.349
  • Boiling Point: 336.3°C at 760 mmHg
  • Flash Point: 157.2°C
  • Refractive Index: 1.545
  • PSA: 64.28

1-Chloro-4,5-dimethoxy-2-nitrobenzene Pricemore >>

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